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Compound of Interest

Compound Name: Sulfo-Cy5 azide

Cat. No.: B15556027 Get Quote

Application Note and Detailed Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Sulfo-Cy5 azide is a water-soluble, near-infrared (NIR) fluorescent dye that has emerged as a

powerful tool for in vivo imaging. Its azide functional group allows for highly specific and stable

labeling of biomolecules through "click chemistry," a bioorthogonal reaction that does not

interfere with native biological processes. The sulfonated nature of the dye enhances its water

solubility, making it ideal for use in physiological environments and reducing non-specific

binding. With an excitation maximum around 646 nm and an emission maximum around 662

nm, Sulfo-Cy5's fluorescence falls within the NIR window, enabling deep tissue penetration and

minimizing autofluorescence from biological tissues. This makes it an excellent candidate for a

variety of in vivo applications, including cell tracking, tumor imaging, and monitoring the

biodistribution of therapeutic agents.

This document provides detailed protocols for utilizing Sulfo-Cy5 azide in in vivo imaging

applications, guidance on data interpretation, and a summary of its key characteristics.

Key Properties of Sulfo-Cy5 Azide
A thorough understanding of the physicochemical and spectral properties of Sulfo-Cy5 azide is

crucial for designing and executing successful in vivo imaging experiments.
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Property Value Reference(s)

Excitation Maximum (λex) ~646 nm [1][2]

Emission Maximum (λem) ~662 nm [1][2]

Molar Extinction Coefficient ~271,000 cm⁻¹M⁻¹ [1][2]

Fluorescence Quantum Yield ~0.28 [1][2]

Molecular Weight
~762.98 g/mol (as potassium

salt)
[2]

Solubility High in water, DMSO, DMF [1]

Storage Conditions Store at -20°C in the dark. [1]

Experimental Protocols
Protocol 1: In Vivo Tracking of Labeled Cells
This protocol describes the labeling of cells with Sulfo-Cy5 azide via metabolic

glycoengineering and subsequent in vivo imaging. This is a common strategy to track the

migration and fate of cells, such as immune cells or cancer cells, within a living animal.

Workflow for In Vivo Cell Tracking

Cell Labeling (In Vitro) In Vivo Imaging

1. Metabolic Labeling
(e.g., Ac4ManNAz)

2. Click Chemistry
(Sulfo-Cy5 Azide) 3. Wash & Resuspend Cells 4. Inject Labeled Cells

(e.g., i.v.)
Labeled Cells 5. In Vivo Fluorescence Imaging

(e.g., IVIS)
6. Data Analysis
(Biodistribution)

Nanoparticle Labeling In Vivo Study

1. Alkyne-Functionalized
Nanoparticles

2. Click Chemistry
(Sulfo-Cy5 Azide)

3. Purification
(e.g., Dialysis, SEC)

4. Inject Labeled Nanoparticles
(e.g., i.v.)

Labeled Nanoparticles
5. In Vivo Fluorescence Imaging 6. Ex Vivo Organ Imaging

& Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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